![molecular formula C8H8N2O B053022 4-(2-Pyrimidinyl)-3-butynol CAS No. 121356-77-2](/img/structure/B53022.png)
4-(2-Pyrimidinyl)-3-butynol
Overview
Description
4-(2-Pyrimidinyl)-3-butynol, also known as PBA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. PBA is a small molecule that contains a pyrimidine ring and a triple bond, making it a versatile compound for chemical reactions and biological studies.
Scientific Research Applications
4-(2-Pyrimidinyl)-3-butynol has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, this compound has been shown to have anticancer, antiviral, and anti-inflammatory properties. This compound has also been used as a fluorescent probe for imaging studies in biological systems. In materials science, this compound has been used as a building block for the synthesis of metal-organic frameworks (MOFs), which have potential applications in gas storage and separation.
Mechanism of Action
The mechanism of action of 4-(2-Pyrimidinyl)-3-butynol is not fully understood, but it is believed to involve the inhibition of histone deacetylases (HDACs), which are enzymes that regulate gene expression. HDAC inhibition leads to the activation of tumor suppressor genes and the inhibition of oncogenes, resulting in cell cycle arrest and apoptosis. This compound has also been shown to inhibit the replication of certain viruses, such as hepatitis C virus, by interfering with viral RNA synthesis.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the induction of cell cycle arrest and apoptosis in cancer cells, the inhibition of viral replication, and the modulation of gene expression. This compound has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In addition, this compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-(2-Pyrimidinyl)-3-butynol is its versatility as a chemical compound, which allows for a wide range of reactions and applications. This compound is also relatively easy to synthesize and purify, making it accessible to researchers in various fields. However, one of the limitations of this compound is its potential toxicity, as it has been shown to induce apoptosis in normal cells at high concentrations. Therefore, careful consideration should be given to the dosage and duration of this compound treatment in lab experiments.
Future Directions
There are several future directions for the study of 4-(2-Pyrimidinyl)-3-butynol, including the development of novel anticancer and antiviral agents based on this compound, the synthesis of new MOFs using this compound as a building block, and the exploration of this compound as a potential treatment for neurodegenerative diseases. In addition, further studies are needed to elucidate the mechanism of action of this compound and to optimize its dosage and duration for therapeutic applications.
Conclusion:
In conclusion, this compound is a versatile chemical compound that has potential applications in various fields. Its synthesis is relatively simple, and it has been extensively studied for its anticancer, antiviral, and anti-inflammatory properties. This compound's mechanism of action involves the inhibition of HDACs, and it has been shown to induce cell cycle arrest and apoptosis in cancer cells, inhibit viral replication, and modulate gene expression. While this compound has several advantages, such as its versatility and accessibility, careful consideration should be given to its potential toxicity in lab experiments. Finally, there are several future directions for the study of this compound, including the development of novel therapeutic agents and the exploration of this compound as a potential treatment for neurodegenerative diseases.
Properties
121356-77-2 | |
Molecular Formula |
C8H8N2O |
Molecular Weight |
148.16 g/mol |
IUPAC Name |
4-pyrimidin-2-ylbut-3-yn-1-ol |
InChI |
InChI=1S/C8H8N2O/c11-7-2-1-4-8-9-5-3-6-10-8/h3,5-6,11H,2,7H2 |
InChI Key |
AKGAWLVXZNQNHO-UHFFFAOYSA-N |
SMILES |
C1=CN=C(N=C1)C#CCCO |
Canonical SMILES |
C1=CN=C(N=C1)C#CCCO |
synonyms |
3-Butyn-1-ol, 4-(2-pyrimidinyl)- (9CI) |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.